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Compound of Interest

Compound Name: Benzamide, 4-bromo-3-ethyl-

Cat. No.: B15092796 Get Quote

This technical guide provides a comprehensive overview of 3-bromo-4-ethylbenzamide, a

substituted aromatic amide of interest to researchers, scientists, and professionals in drug

development. This document details its chemical identity, physicochemical properties, a

proposed synthesis protocol, and relevant structural information. Due to the limited availability

of data for 4-bromo-3-ethylbenzamide, this guide focuses on its more readily documented

isomer, 3-bromo-4-ethylbenzamide.

Chemical Identity and Nomenclature
The nomenclature of brominated and ethylated benzamides can lead to ambiguity. The

compound detailed in this guide is 3-bromo-4-ethylbenzamide.

IUPAC Name: 3-bromo-4-ethylbenzamide

CAS Number: 1369785-21-6[1]

Molecular Formula: C₉H₁₀BrNO

Synonyms: While not extensively documented, logical synonyms include 3-bromo-4-ethyl-

benzamide.

Its constitutional isomer, 4-bromo-3-ethylbenzamide, is less commonly referenced in scientific

literature and chemical databases.
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Physicochemical Properties
Quantitative data for 3-bromo-4-ethylbenzamide is not widely available in public databases.

The following table summarizes key computed and experimental properties of 3-bromo-4-

ethylbenzamide and its immediate precursor, 3-bromo-4-ethylbenzoic acid.

Property
3-Bromo-4-ethylbenzamide
(Predicted)

3-Bromo-4-ethylbenzoic
acid
(Experimental/Predicted)

Molecular Weight 228.09 g/mol 229.07 g/mol

Boiling Point
363.9°C at 760 mmHg (for a

related isomer)[2]
Not available

Physical Form Solid (Predicted) Solid

Solubility Not available Not available

Proposed Synthesis of 3-Bromo-4-ethylbenzamide
A detailed experimental protocol for the synthesis of 3-bromo-4-ethylbenzamide is not readily

available in published literature. However, a standard and reliable method for the synthesis of

benzamides from their corresponding benzoic acids can be adapted. The proposed two-step

synthesis involves the conversion of 3-bromo-4-ethylbenzoic acid to its acyl chloride, followed

by amidation.

Experimental Protocol
Step 1: Synthesis of 3-Bromo-4-ethylbenzoyl chloride

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend 3-bromo-4-ethylbenzoic acid (1 equivalent) in anhydrous

dichloromethane (DCM).

Addition of Reagent: Slowly add thionyl chloride (SOCl₂) (1.5 equivalents) to the suspension

at room temperature. A few drops of anhydrous N,N-dimethylformamide (DMF) can be added

as a catalyst.
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Reaction Conditions: Stir the reaction mixture at reflux (approximately 40°C) for 2-3 hours.

The progress of the reaction can be monitored by the cessation of gas (HCl and SO₂)

evolution.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and DCM under reduced pressure using a rotary

evaporator. The resulting crude 3-bromo-4-ethylbenzoyl chloride can be used in the next

step without further purification.

Step 2: Synthesis of 3-Bromo-4-ethylbenzamide

Reaction Setup: In a separate flask, dissolve the crude 3-bromo-4-ethylbenzoyl chloride in

an anhydrous aprotic solvent such as DCM or tetrahydrofuran (THF). Cool the solution in an

ice bath.

Amidation: Slowly add a concentrated aqueous solution of ammonia (NH₄OH) (excess, e.g.,

5-10 equivalents) to the cooled solution of the acyl chloride with vigorous stirring.

Reaction Conditions: Allow the reaction mixture to warm to room temperature and continue

stirring for 1-2 hours.

Isolation of Product: The precipitated solid is collected by vacuum filtration.

Purification: Wash the collected solid with cold water to remove any ammonium salts. The

crude 3-bromo-4-ethylbenzamide can be further purified by recrystallization from a suitable

solvent system, such as ethanol/water, to yield the final product.

Visualized Synthesis Pathway
The following diagram illustrates the proposed synthetic route for 3-bromo-4-ethylbenzamide.
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Synthesis of 3-Bromo-4-ethylbenzamide
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Caption: Proposed synthesis of 3-bromo-4-ethylbenzamide.

Conclusion
This technical guide provides a summary of the available information on 3-bromo-4-

ethylbenzamide, with a focus on its chemical identity and a plausible synthetic route. The lack

of extensive experimental data highlights an opportunity for further research into the properties

and potential applications of this compound and its isomers. The proposed experimental

protocol offers a starting point for the laboratory synthesis of 3-bromo-4-ethylbenzamide, which

could facilitate future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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